Cas no 76350-77-1 (1,1'-Biphenyl, 2-fluoro-3'-methyl-)

1,1'-Biphenyl, 2-fluoro-3'-methyl- structure
76350-77-1 structure
Product Name:1,1'-Biphenyl, 2-fluoro-3'-methyl-
CAS No:76350-77-1
MF:C13H11F
MW:186.224847078323
CID:537959
PubChem ID:12853041
Update Time:2025-04-19

1,1'-Biphenyl, 2-fluoro-3'-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl, 2-fluoro-3'-methyl-
    • 1-fluoro-2-(3-methylphenyl)benzene
    • BUIPKDFUVKLJTF-UHFFFAOYSA-N
    • AKOS004115152
    • 3-(2-Fluorophenyl)-toluene
    • SCHEMBL3641153
    • BB 0223426
    • DTXSID10511495
    • 2'-fluoro-3-methyl[1,1'-biphenyl]
    • 2-Fluoro-3'-methylbiphenyl
    • 76350-77-1
    • 2-Fluoro-3'-methyl-1,1'-biphenyl
    • Inchi: 1S/C13H11F/c1-10-5-4-6-11(9-10)12-7-2-3-8-13(12)14/h2-9H,1H3
    • InChI Key: BUIPKDFUVKLJTF-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1C1C=CC=C(C)C=1

Computed Properties

  • Exact Mass: 186.084478513g/mol
  • Monoisotopic Mass: 186.084478513g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 0Ų
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